Cas no 2172190-37-1 (1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172190-37-1
• MF: C₁₁H₁₃FO₄S
• MW: 260.281925916672
• CID: 6422018
• PubChem ID: 165505028
• Update Time: 2025-10-27

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride
• 2172190-37-1
• EN300-1450595

• Inchi： 1S/C11H13FO4S/c1-8(17(12,13)14)9-3-4-10-11(7-9)16-6-2-5-15-10/h3-4,7-8H,2,5-6H2,1H3
• InChI Key： VDDLEGUWLKPERQ-UHFFFAOYSA-N
• SMILES： S(C(C)C1=CC=C2C(=C1)OCCCO2)(=O)(=O)F

Computed Properties

• Exact Mass: 260.05185823g/mol
• Monoisotopic Mass: 260.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride

Introduction to 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl Fluoride (CAS No. 2172190-37-1)

1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethane-1-sulfonyl fluoride, commonly referred to by its CAS number 2172190-37-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their reactivity and versatility in organic synthesis. The structure of this compound is characterized by a benzodioxepine ring system fused with a sulfonyl fluoride group, making it a unique entity in the realm of heterocyclic chemistry.

The benzodioxepine moiety in this compound is a bicyclic structure consisting of a benzene ring fused to a dioxepine ring. The dioxepine ring is further substituted at the 7-position with an ethane sulfonyl fluoride group. This substitution pattern not only enhances the compound's stability but also imparts specific electronic and steric properties that are crucial for its reactivity and functionality. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in various chemical reactions and biological systems.

One of the most notable aspects of 2172190-37-1 is its role as an intermediate in the synthesis of more complex molecules. Its sulfonyl fluoride group is highly reactive and can act as an electrophilic agent in nucleophilic substitution reactions. This property makes it an invaluable tool in organic synthesis, particularly in the construction of bioactive molecules with intricate architectures. Researchers have utilized this compound to synthesize a variety of sulfonamides, which are known for their pharmacological activities.

In addition to its synthetic applications, 2172190-37-1 has shown promise in materials science. The benzodioxepine ring system contributes to the compound's aromaticity and rigidity, which are desirable properties in the development of advanced materials such as polymers and high-performance composites. Recent advancements in polymer chemistry have demonstrated how such rigid structures can enhance the mechanical and thermal properties of materials, opening new avenues for industrial applications.

The synthesis of 2172190-37-1 involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the formation of the benzodioxepine ring through cyclization reactions and subsequent functionalization with the sulfonyl fluoride group. These steps require precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthetic routes.

The biological activity of 2172190-37-1 has also been a subject of intense research. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While its direct therapeutic potential remains under investigation, its ability to modulate enzyme activity suggests that it could serve as a lead compound for drug discovery efforts targeting various diseases.

In conclusion, 2172190-37...